Ethyl 2-(3-hydroxy-2-methyl-4-oxopyridin-1-YL)acetate

• CAS No.: 188123-20-8
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: ethyl 2-(3-hydroxy-2-methyl-4-oxopyridin-1-yl)acetate
• InChI: InChI=1S/C10H13NO4/c1-3-15-9(13)6-11-5-4-8(12)10(14)7(11)2/h4-5,14H,3,6H2,1-2H3
• InChI Key: FLXGSVFXJCOFHW-UHFFFAOYSA-N
• SMILES: CCOC(=O)CN1C=CC(=O)C(=C1C)O
• Synonyms: 1(4H)-Pyridineacetic acid, 3-hydroxy-2-methyl-4-oxo-, ethyl ester (9CI)

Description

Ethyl 2-(3-hydroxy-2-methyl-4-oxopyridin-1-YL)acetate, also known as this compound, is a useful research compound. Its molecular formula is C10H13NO4 and its molecular weight is 211.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-hydroxy-2-methyl-4-pyrone (15 g) in ethanol (250 ml) has added to it glycine-ethyl ester (14 g) and concentrated aqueous sodium hydroxide to adjust pH to 10.0, the mixture is stirred at room temperature for several days, then rotary evaporated to dryness, resulting in white residue. Dissolution in acetone followed by di-ethyl ether treatment yields white precipitate of 1-ethoxycarbonylmethyl-3-Hydroxy-2-methyl-pyrid-4-one. The molecular ion mass M+=266.7. The compound dissolved in ethanol/water mixture with added iron forms the purple coloured complex. TLC showed a single, purple band separate and of lower rf than the 3-hydroxy-2-methyl-4-pyrone control (orange-red).